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Compound of Interest

Compound Name: 4-(hydrazinocarbonyl)benzamide

Cat. No.: B1310751

For Researchers, Scientists, and Drug Development Professionals

Abstract

This technical guide provides a comprehensive overview of 4-
(hydrazinocarbonyl)benzamide, a versatile organic compound with significant potential in
medicinal chemistry and drug development. This document details its chemical and physical
properties, provides an experimental protocol for its synthesis, and explores its potential
biological activities and applications. The information is presented to be a valuable resource for
researchers and professionals in the field.

Chemical and Physical Properties

4-(hydrazinocarbonyl)benzamide, with the CAS number 22590-92-7, is a benzamide
derivative featuring a hydrazinocarbonyl functional group.[1] This structure imparts a unique
combination of chemical reactivity and biological potential.

Table 1: Physicochemical Properties of 4-(hydrazinocarbonyl)benzamide
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Property Value Source
CAS Number 22590-92-7 [1]
Molecular Formula CsHoN30:2 [1]
Molecular Weight 179.18 g/mol [1]
IUPAC Name N [1]

(hydrazinecarbonyl)benzamide

, C1=CC(=CC=C1C(=O)N)C(=0O
Canonical SMILES JNN [1]
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InChl Key [1]
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Synthesis

A common and effective method for the synthesis of 4-(hydrazinocarbonyl)benzamide
involves the reaction of a corresponding ester, such as methyl 4-carbamoylbenzoate, with
hydrazine hydrate. This nucleophilic acyl substitution reaction is a standard procedure for the
preparation of hydrazides.

Experimental Protocol: Synthesis of 4-
(hydrazinocarbonyl)benzamide

This protocol is a generalized procedure based on common laboratory practices for the
synthesis of similar compounds.

Materials:

Methyl 4-carbamoylbenzoate

Hydrazine hydrate (80% solution in water)

Ethanol

Round-bottom flask
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Reflux condenser

Stirring apparatus

Heating mantle

Buchner funnel and filter paper

Crystallization dish

Procedure:

In a round-bottom flask equipped with a magnetic stirrer and a reflux condenser, dissolve
methyl 4-carbamoylbenzoate in a suitable amount of ethanol.

To this solution, add an excess of hydrazine hydrate. A typical molar ratio would be 1:3 to 1:5
of the ester to hydrazine hydrate.

Heat the reaction mixture to reflux and maintain it for several hours (typically 4-8 hours). The
progress of the reaction can be monitored by thin-layer chromatography (TLC).

After the reaction is complete, cool the mixture to room temperature.

The product, 4-(hydrazinocarbonyl)benzamide, will often precipitate out of the solution
upon cooling. If not, the volume of the solvent can be reduced under vacuum to induce
precipitation.

Collect the solid product by vacuum filtration using a Buchner funnel.

Wash the collected solid with a small amount of cold ethanol to remove any unreacted
starting materials and impurities.

Recrystallize the crude product from a suitable solvent, such as ethanol or an ethanol/water
mixture, to obtain the purified 4-(hydrazinocarbonyl)benzamide.

Dry the purified product in a vacuum oven.

Diagram 1: Synthesis Workflow
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Caption: A flowchart illustrating the key steps in the synthesis of 4-
(hydrazinocarbonyl)benzamide.

Potential Biological Activities and Applications in
Drug Development

While specific studies on 4-(hydrazinocarbonyl)benzamide are limited, the benzamide and
hydrazone moieties are present in numerous biologically active compounds, suggesting a
range of potential therapeutic applications.

o Antimicrobial Activity: Hydrazone derivatives have been reported to exhibit significant
antibacterial and antifungal properties. The mechanism of action often involves the inhibition
of essential enzymes in microbial pathogens.

» Anticancer Activity: The hydrazone scaffold is a common feature in many anticancer agents.
These compounds can exert their effects through various mechanisms, including the
inhibition of cell proliferation, induction of apoptosis, and interference with cell signaling
pathways.

e Enzyme Inhibition: Benzamide and its derivatives are known to inhibit various enzymes. For
instance, derivatives of 4-(hydrazinyl)benzenesulfonamide have shown potent inhibitory
effects against carbonic anhydrase isoenzymes | and Il.[2] This suggests that 4-
(hydrazinocarbonyl)benzamide could be a scaffold for developing novel enzyme inhibitors.

Diagram 2: Potential Drug Development Pathways
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Caption: Potential avenues for the development of 4-(hydrazinocarbonyl)benzamide as a
therapeutic agent.

Conclusion

4-(hydrazinocarbonyl)benzamide is a compound with a straightforward synthesis and a
chemical structure that suggests a wide range of potential biological activities. Its benzamide
and hydrazinocarbonyl moieties make it an attractive scaffold for the development of novel
antimicrobial, anticancer, and enzyme-inhibiting drugs. This guide provides a foundational
understanding of its properties and synthesis, paving the way for further research and
exploration of its therapeutic potential.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

© 2025 BenchChem. All rights reserved. 717 Tech Support


https://pmc.ncbi.nlm.nih.gov/articles/PMC3977053/
https://pmc.ncbi.nlm.nih.gov/articles/PMC3977053/
https://pubmed.ncbi.nlm.nih.gov/26044365/
https://pubmed.ncbi.nlm.nih.gov/26044365/
https://www.benchchem.com/product/b1310751#4-hydrazinocarbonyl-benzamide-cas-number-and-properties
https://www.benchchem.com/product/b1310751#4-hydrazinocarbonyl-benzamide-cas-number-and-properties
https://www.benchchem.com/product/b1310751#4-hydrazinocarbonyl-benzamide-cas-number-and-properties
https://www.benchchem.com/product/b1310751#4-hydrazinocarbonyl-benzamide-cas-number-and-properties
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b1310751?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1310751?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

